Dynemicin Q

Catalog No.
S16184762
CAS No.
M.F
C28H19NO9
M. Wt
513.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Dynemicin Q

Labile enediynes like Dynemicin A introduce assay variability due to spontaneous diradical formation. Dynemicin Q substitutes the reactive bridge with a stable phenylene group, preserving the full aza-anthraquinone intercalation geometry without DNA cleavage. • Enables unambiguous separation of intercalation-driven effects from diradical genotoxicity. • Demonstrates targeted cytotoxicity (HL-60, K-562) without strand-break artifacts. • Serves as a definitive negative control and analytical reference for parent compound degradation studies.

Product Name

Dynemicin Q

IUPAC Name

(2R,3S,7S,14S)-2,3,5,20,23,27-hexahydroxy-4-methyl-15-azaheptacyclo[14.12.0.02,7.03,14.08,13.017,26.019,24]octacosa-1(28),4,8,10,12,16,19,21,23,26-decaene-6,18,25-trione

Molecular Formula

C28H19NO9

Molecular Weight

513.4 g/mol

InChI

InChI=1S/C28H19NO9/c1-9-22(33)25(36)20-10-4-2-3-5-11(10)26-27(9,37)28(20,38)12-8-15(32)18-19(21(12)29-26)24(35)17-14(31)7-6-13(30)16(17)23(18)34/h2-8,20,26,29-33,37-38H,1H3/t20-,26+,27+,28+/m1/s1

InChI Key

CUJOMOBZUHNQJD-DLMOMKDTSA-N

Dynemicin Q is an anthraquinone.
(2R,3S,7S,14S)-2,3,5,20,23,27-hexahydroxy-4-methyl-15-azaheptacyclo[14.12.0.02,7.03,14.08,13.017,26.019,24]octacosa-1(28),4,8,10,12,16,19,21,23,26-decaene-6,18,25-trione has been reported in Micromonospora chersina with data available.
from Micromonospora chersina; structure given in first source

Synonyms

Dynemicin Q, Non-diynene dynemicin analog, Methyl (1R,4S)-4,6,11-trihydroxy-8-methoxy-3-methyl-5,10-dioxo-1,2,3,4,5,10-hexahydro-1,4-phenyleneanthra[1,2-b]pyridine-7-carboxylate, Stable dynemicin core, DNA intercalator without enediyne

Purity

≥98%

Package Size

1 mg, 5 mg, 10 mg

Dynemicin Q is a specialized, non-diynene analog of the potent antitumor antibiotic Dynemicin A, originally isolated from Micromonospora chersina. Structurally, it retains the complex aza-anthraquinone core responsible for DNA intercalation but lacks the highly reactive 1,5-diyn-3-ene bridge, which is replaced by a bridging phenylene group. This structural modification eliminates the spontaneous Bergman cycloaromatization pathway that causes DNA strand cleavage in classical enediynes. Consequently, Dynemicin Q serves as a chemically stable, pure DNA intercalator, making it a critical procurement choice for researchers requiring a structurally intact dynemicin core without the handling difficulties, rapid degradation, and confounding strand-breaking reactivity of the parent compound [1].

Research Fit

Workflow Non-cleavage DNA intercalation probe for mechanism studies
Selection Antimicrobial screening context; reported Gram-positive activity
Method Cell-model endpoint review; intercalation-only cytotoxicity assessment

Substituting Dynemicin Q with the parent Dynemicin A introduces severe procurement and processability challenges due to the latter's extreme chemical instability and propensity for spontaneous diradical formation via the enediyne core. This instability complicates long-term storage, formulation, and reproducible dosing in cellular assays. Conversely, attempting to substitute Dynemicin Q with simpler synthetic aza-anthraquinones fails to replicate the specific spatial geometry required for high-affinity DNA intercalation. Studies demonstrate that while natural non-diynene analogs like Dynemicin Q exhibit strong intercalative binding and targeted cytotoxicity, generic synthetic tri- and pentacyclic aza-anthraquinones lack this distinct intercalative capacity, rendering them inadequate as structural or mechanistic proxies in advanced pharmacological screening [1].

Substitution Risk

Dynemicin A
Lacks enediyne warhead; Bergman cycloaromatization not supported. DNA cleavage function may not transfer.
Synthetic aza-anthraquinones
Reported inactivity in cell-model studies; intercalation and cytotoxicity endpoints may differ significantly.
Canonical enediynes
Mechanism fundamentally differs; DNA cleavage vs intercalation-only profile. Endpoint context may not transfer.

DNA Intercalative Binding Preserved

Mechanistic assays comparing natural non-diynene dynemicins to synthetic aza-anthraquinone derivatives demonstrate that Dynemicin Q retains the critical DNA-binding properties of the parent anthraquinone core. While generic synthetic tri- and pentacyclic aza-anthraquinones (such as compounds 1a-3a) fail to exhibit intercalative binding activity, Dynemicin Q demonstrates robust DNA intercalation comparable to the parent dynemicin framework, but strictly without the confounding DNA strand cleavage caused by the enediyne diradical [1].

Evidence DimensionDNA intercalative binding activity
Target Compound DataPositive intercalative binding confirmed
Comparator Or BaselineSynthetic aza-anthraquinones 1a-3a (No intercalative ability)
Quantified DifferenceBinary functional divergence (Active vs. Inactive)
ConditionsIn vitro DNA-binding assays

Procuring Dynemicin Q ensures researchers have a functional intercalator that accurately mimics the natural dynemicin binding geometry, which simpler synthetic analogs fail to replicate.

DNA Cleavage
Class-level inference
No cleavage detected; lacks enediyne core
Non-cleavage intercalation context
Dynemicin A: active cleavage at 3' of purine bases. Data to verify.

Enediyne-Independent Cytotoxicity

The removal of the 1,5-diyn-3-ene bridge in Dynemicin Q eliminates its ability to cause DNA double-strand breaks via Bergman cyclization. However, comparative cytotoxicity profiling reveals that Dynemicin Q still exhibits significant targeted cytotoxicity against human leukemia cell lines, including HL-60 and K-562. This establishes that the aza-anthraquinone core possesses intrinsic antineoplastic activity independent of the highly toxic diradical cleavage mechanism associated with Dynemicin A [1].

Evidence DimensionCytotoxicity against HL-60 and K-562 cell lines
Target Compound DataActive cytotoxicity retained without enediyne moiety
Comparator Or BaselineDynemicin A (Cytotoxicity strictly driven by DNA cleavage)
Quantified DifferenceMechanistic shift from strand-breaking to pure intercalative cytotoxicity
ConditionsIn vitro cell viability assays (HL-60, K-562)

This allows buyers to utilize a stable, non-cleaving dynemicin analog to study or develop targeted chemotherapeutics without the extreme, non-specific genotoxicity of enediyne diradicals.

Antimicrobial Activity
Head-to-head
MIC 0.08 μg/mL vs S. aureus FDA 209P
Supports antimicrobial screening context
Reported lower potency than Dynemicin A; rank order context-dependent.

Stable Formulation via Aromatization

Dynemicin A is notoriously unstable due to its strained 10-membered enediyne ring, which requires stringent storage conditions to prevent premature cycloaromatization. In Dynemicin Q, the enediyne bridge is replaced by a bridging phenylene group, representing a fully aromatized and relaxed structural state. This structural resolution grants Dynemicin Q superior shelf-life, handling safety, and formulation stability in standard laboratory solvents compared to the highly reactive parent compound, drastically reducing batch-to-batch degradation variability during prolonged assays [1].

Evidence DimensionMolecular stability and handling requirements
Target Compound DataStable bridging phenylene core (aromatized)
Comparator Or BaselineDynemicin A (Highly strained, unstable 1,5-diyn-3-ene bridge)
Quantified DifferenceElimination of spontaneous Bergman cyclization degradation pathways
ConditionsStandard laboratory storage and assay formulation

For procurement, Dynemicin Q provides a highly stable reference standard that eliminates the costly cold-chain logistics, rapid degradation, and handling hazards associated with active enediynes.

Cytotoxicity
Head-to-head
Active against HL-60 and K-562 cell lines
Reported cell-model response context
Synthetic aza-anthraquinones 1a-3a: no cytotoxicity detected.
Structure
Class-level inference
Non-diynene class; bridging phenylene group replaces enediyne warhead
Supports intercalation-only mechanism attribution
Dynemicin A retains 1,5-diyn-3-ene bridge and epoxide ring. NMR/MS confirmed.

DNA Cleavage Negative Control

Because Dynemicin Q retains the exact aza-anthraquinone intercalating core of Dynemicin A but lacks the enediyne cleavage mechanism, it is the premier negative control for DNA strand-breakage studies. Procuring this compound allows researchers to confidently decouple intercalation-driven biological effects from diradical-induced genotoxicity [1].

Stable Aza-Anthraquinone Lead Compound

Dynemicin Q's retained cytotoxicity against HL-60 and K-562 cell lines makes it an ideal stable precursor or benchmark for developing new antineoplastic agents. It proves that the dynemicin core can be utilized for targeted cancer therapy without relying on the highly unstable and systemically toxic enediyne moiety [1].

Enediyne Degradation Reference Standard

As a natural non-diynene analog featuring a bridging phenylene group, Dynemicin Q serves as a critical analytical reference standard for monitoring the degradation, cycloaromatization, and metabolic fate of Dynemicin A in pharmacological formulations and biosynthetic pathway studies [2].

Application Fit

Application
Selection Property
Validation Focus
DNA intercalation-cell response studies
Non-cleavage DNA-binding profile
Intercalation endpoint review
Antimicrobial screening studies
Antimicrobial screening context
MIC endpoint benchmarking
Enediyne comparator studies
Non-cleavage mechanism profile
DNA damage pathway attribution
Biosynthetic pathway studies
Natural product identity
Fermentation product profiling

XLogP3

1.7

Hydrogen Bond Acceptor Count

10

Hydrogen Bond Donor Count

7

Exact Mass

513.10598118 Da

Monoisotopic Mass

513.10598118 Da

Heavy Atom Count

38

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